Cas no 1014630-94-4 (2-(pyrazin-2-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(pyrazin-2-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1014630-94-4
• MF: C₈H₅N₃O₂S
• MW: 207.209199666977
• CID: 4566728
• Update Time: 2023-04-06

2-(pyrazin-2-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrazin-2-yl)-1,3-thiazole-5-carboxylic Acid
• 5-Thiazolecarboxylic acid, 2-(2-pyrazinyl)-
• 2-(pyrazin-2-yl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C8H5N3O2S/c12-8(13)6-4-11-7(14-6)5-3-9-1-2-10-5/h1-4H,(H,12,13)
• InChI Key： QAZOAINNLAABAH-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1C1=NC=CN=C1

Computed Properties

• Exact Mass: 207.010248g/mol
• Monoisotopic Mass: 207.010248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.21g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 478.4±55.0 °C at 760 mmHg
• Flash Point: 243.1±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(pyrazin-2-yl)-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives